Cas no 4418-21-7 (3-[(6-deoxy-4-O-hexopyranosyl-2,3-di-O-methylhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide)

• Product Name: 3-[(6-deoxy-4-O-hexopyranosyl-2,3-di-O-methylhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
• CAS No: 4418-21-7
• MF: C₃₇H₅₆O₁₅
• MW: 740.831553459167
• CID: 1516101
• PubChem ID: 199567
• Update Time: 2025-04-21

3-[(6-deoxy-4-O-hexopyranosyl-2,3-di-O-methylhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide Chemical and Physical Properties

Names and Identifiers

• 3-[(6-deoxy-4-O-hexopyranosyl-2,3-di-O-methylhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
• 3-[3,4-dimethoxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phe
• DTXSID00963181
• BRN 1676474
• 4418-21-7

• Inchi： 1S/C37H56O15/c1-18-29(52-32-28(43)27(42)26(41)24(15-38)51-32)30(46-3)31(47-4)33(49-18)50-20-5-10-35(17-39)22-6-9-34(2)21(19-13-25(40)48-16-19)8-12-37(34,45)23(22)7-11-36(35,44)14-20/h13,17-18,20-24,26-33,38,41-45H,5-12,14-16H2,1-4H3
• InChI Key： JZEOYNBUBJAENE-UHFFFAOYSA-N
• SMILES： OC12CCC(C3=CC(=O)OC3)C1(C)CCC1C3(C=O)CCC(CC3(CCC21)O)OC1C(C(C(C(C)O1)OC1C(C(C(C(CO)O1)O)O)O)OC)OC

Computed Properties

• Exact Mass: 740.36192108g/mol
• Monoisotopic Mass: 740.36192108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 220Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives